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Compound of Interest

Compound Name: Heptylamine

Cat. No.: B089852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

heptylamine in water and various organic solvents. The information presented herein is critical

for professionals in research, chemical synthesis, and pharmaceutical development where

heptylamine may be used as a reagent, intermediate, or reference compound. This document

adheres to stringent data presentation and visualization standards to ensure clarity and ease of

use for a technical audience.

Core Concepts in Heptylamine Solubility
Heptylamine (C₇H₁₇N), a primary aliphatic amine, exhibits a solubility profile governed by the

interplay of its polar amino group (-NH₂) and its nonpolar seven-carbon alkyl chain. The amino

group is capable of forming hydrogen bonds with polar solvents, particularly water, which

contributes to its solubility. Conversely, the hydrophobic alkyl chain favors interactions with

nonpolar organic solvents. As a weak base, the solubility of heptylamine in aqueous solutions

is significantly influenced by pH.

Quantitative Solubility Data
The following tables summarize the available quantitative and qualitative data on the solubility

of heptylamine.

Solubility in Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b089852?utm_src=pdf-interest
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of heptylamine in water has been a subject of varied reports in the literature. For

the most accurate and reliable data, this guide refers to the critically evaluated data from the

IUPAC-NIST Solubility Data Series.[1][2]

Temperature (°C) Solubility ( g/100 mL) Source

20 10.0 Fisher Scientific[3]

25 0.6791

Thermo Scientific Alfa Aesar,

ChemicalBook,

LabSolutions[4][5][6]

It is important to note the discrepancy in the reported values. The IUPAC-NIST Solubility Data

Series provides a comprehensive evaluation of available data and should be considered the

authoritative source.[1][2]

Solubility in Organic Solvents
Quantitative solubility data for heptylamine in a broad range of organic solvents is not readily

available in publicly accessible literature. However, qualitative descriptions consistently indicate

its miscibility or high solubility in many common organic solvents. This is attributed to the

nonpolar nature of the heptyl group.
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Solvent Qualitative Solubility References

Ethanol Soluble/Miscible Fisher Scientific, ChemBK[3][5]

Methanol Soluble
Hexylamine is soluble in

methanol[7]

Diethyl Ether Soluble/Miscible Fisher Scientific, ChemBK[3][5]

Acetone Soluble
Heptan-1-amine has greater

compatibility[8]

Chloroform Soluble
General solubility of amines in

organic solvents[9]

Hexane Soluble
General solubility of amines in

organic solvents[9]

Toluene Soluble
General solubility of amines in

organic solvents[9]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of heptylamine in

aqueous and organic solvents.

Method 1: Visual-Gravimetric Determination of Solubility
This method is a straightforward approach to determine the saturation solubility of

heptylamine.

Materials:

Heptylamine

Solvent of interest (e.g., water, ethanol)

Analytical balance

Thermostatically controlled shaker or water bath
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Vials with screw caps

Micropipettes

Syringe filters (0.45 µm, compatible with the solvent)

Evaporating dish or pre-weighed vial

Procedure:

Sample Preparation: Add an excess amount of heptylamine to a known volume of the

solvent in a vial. The excess is to ensure that a saturated solution is formed.

Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water

bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the vial to stand undisturbed at the constant temperature for at least

2 hours to allow the undissolved heptylamine to settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear

supernatant using a micropipette. Immediately filter the aliquot through a syringe filter to

remove any suspended microparticles.

Solvent Evaporation and Weighing: Transfer the filtered saturated solution to a pre-weighed

evaporating dish or vial. Carefully evaporate the solvent under a gentle stream of nitrogen or

in a vacuum oven at a temperature that will not cause the heptylamine to evaporate

significantly.

Calculation: Once the solvent is completely evaporated, weigh the dish or vial containing the

heptylamine residue. The solubility can be calculated as follows:

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of aliquot (mL)) * 100

Method 2: Acid-Base Titration for Aqueous Solubility
This method is particularly useful for determining the solubility of amines in water and acidic

solutions.
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Materials:

Heptylamine

Deionized water

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

pH meter or a suitable indicator (e.g., methyl orange)

Burette

Magnetic stirrer and stir bar

Erlenmeyer flasks

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of heptylamine in water as

described in Method 1 (steps 1-3).

Sample Aliquot: Carefully withdraw a known volume of the clear, saturated supernatant.

Titration: Add a few drops of the indicator to the aliquot. Titrate the solution with the

standardized HCl solution until the endpoint is reached (indicated by a color change). If using

a pH meter, titrate to the equivalence point.

Calculation: The concentration of heptylamine in the saturated solution can be calculated

using the following formula:

Molarity of Heptylamine = (Molarity of HCl × Volume of HCl used) / Volume of Aliquot

The solubility in g/100 mL can then be calculated by multiplying the molarity by the molecular

weight of heptylamine (115.22 g/mol ) and by 100.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the experimental determination of

heptylamine solubility.
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Caption: Workflow for determining heptylamine solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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